Cas no 1445995-80-1 (2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide)

• Product Name: 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide
• CAS No: 1445995-80-1
• MF: C₈H₄BrF₅
• MW: 275.013379096985
• MDL: MFCD25541882
• CID: 4600312
• Update Time: 2025-06-08

2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-2,4-difluoro-3-(trifluoromethyl)benzene, 3-(Bromomethyl)-2,6-difluorobenzotrifluoride
• 2,4-Difluoro-3-(trifluoromethyl)benzyl bromide
• 1-(bromomethyl)-2,4-difluoro-3-(trifluoromethyl)benzene
• 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide

• MDL： MFCD25541882
• Inchi： 1S/C8H4BrF5/c9-3-4-1-2-5(10)6(7(4)11)8(12,13)14/h1-2H,3H2
• InChI Key： WXGJNEQJYXWCQZ-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC=C(F)C(C(F)(F)F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide

Introduction to 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide (CAS No. 1445995-80-1)

2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide (CAS No. 1445995-80-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. The presence of both fluoro and trifluoromethyl substituents makes it an attractive building block for the development of novel therapeutic agents.

The molecular structure of 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide consists of a benzyl bromide moiety attached to a benzene ring that is substituted with two fluorine atoms at the 2 and 4 positions, and a trifluoromethyl group at the 3 position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The fluoro and trifluoromethyl groups are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them indispensable in drug design.

In recent years, there has been a surge in research focused on the applications of fluoro-substituted compounds in pharmaceutical development. The use of fluoro groups can enhance the pharmacokinetic properties of drugs, including their bioavailability, metabolic stability, and resistance to degradation. Furthermore, the introduction of trifluoromethyl groups has been shown to improve the binding affinity of molecules to their target receptors. This has led to the discovery and development of several FDA-approved drugs that incorporate these functional groups.

The synthesis of 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide involves multi-step organic reactions that require precise control over reaction conditions. The benzyl bromide portion provides a reactive site for further functionalization, while the fluoro and trifluoromethyl substituents contribute to the overall reactivity and selectivity of the compound. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide is its utility as an intermediate in the synthesis of various pharmacologically active compounds. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce additional functional groups at specific positions on the benzene ring allows for fine-tuning of biological activity. This flexibility makes it a valuable tool for medicinal chemists seeking to develop novel therapeutics.

The role of computational chemistry in understanding the behavior of 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These studies provide insights into its binding affinity, metabolic pathways, and potential side effects. By leveraging computational methods, researchers can optimize synthetic routes and predict the pharmacological properties of derivatives before conducting costly wet-lab experiments.

In conclusion, 2,4-Difluoro-3-(Trifluoromethyl)Benzyl Bromide (CAS No. 1445995-80-1) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing biologically active molecules with improved pharmacokinetic properties. As research in fluorochemistry continues to advance, compounds like this are expected to play an increasingly important role in drug discovery and development.